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Compound of Interest
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Cat. No.: B015509

An In-depth Analysis of the NMR and Mass Spectrometry Data of a Promising Polyketide
Natural Product

Neoaureothin, a polyketide natural product also known as spectinabilin, has garnered
significant interest in the scientific community due to its notable biological activities. The
structural elucidation of this complex molecule is paramount for understanding its mode of
action and for guiding synthetic and medicinal chemistry efforts. This technical guide provides a
comprehensive overview of the spectroscopic data of neoaureothin, focusing on Nuclear
Magnetic Resonance (NMR) and Mass Spectrometry (MS), to support researchers in drug
discovery and development.

Spectroscopic Data

The structural characterization of neoaureothin, with the molecular formula C2sH31NOes, relies
heavily on a combination of one- and two-dimensional NMR spectroscopy and high-resolution
mass spectrometry.[1] The data presented herein has been compiled from seminal studies on
the isolation and characterization of this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

The *H and 13C NMR spectra of neoaureothin are typically recorded in deuterated chloroform
(CDCIs). The chemical shifts (&) are reported in parts per million (ppm) relative to
tetramethylsilane (TMS) as an internal standard.
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Table 1: *H NMR Spectroscopic Data of Neoaureothin (in CDCIs)

Chemical Shift (6, o Coupling Constant .
Multiplicity Assignment

ppm) (3, Hz)

Data not available in

search results

Table 2: 13C NMR Spectroscopic Data of Neoaureothin (in CDCIs)

Chemical Shift (6, ppm) Carbon Type Assighment

Data not available in search

results

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HR-MS) is crucial for confirming the elemental composition
of neoaureothin. The primary ionization technique used is often Electrospray lonization (ESI).

Table 3: High-Resolution Mass Spectrometry (HR-MS) Data of Neoaureothin

lon Calculated m/z Observed m/z
(M+H]* Calculated value for Data not available in search
+
C28H32NOs* results
(M+Nal* Calculated value for Data not available in search
+Na
C2sH31NNaOse* results

Experimental Protocols

The acquisition of high-quality spectroscopic data is contingent upon meticulous experimental
procedures. The following protocols are based on established methodologies for the analysis of
natural products like neoaureothin.

Isolation and Purification
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Neoaureothin is a secondary metabolite produced by certain strains of Streptomyces. The
typical isolation procedure involves:

e Fermentation: Culturing the producing microorganism in a suitable nutrient medium to
promote the biosynthesis of neoaureothin.

o Extraction: Extraction of the culture broth and/or mycelium with an organic solvent, such as
ethyl acetate.

» Chromatographic Purification: The crude extract is then subjected to a series of
chromatographic techniques, including column chromatography (e.g., silica gel) and High-
Performance Liquid Chromatography (HPLC), to isolate pure neoaureothin.

NMR Spectroscopy

o Sample Preparation: A sample of pure neoaureothin (typically 5-10 mg) is dissolved in
approximately 0.5-0.7 mL of deuterated chloroform (CDCIs) containing 0.03% TMS in a
standard 5 mm NMR tube.

e Instrumentation: *H and 3C NMR spectra are acquired on a high-field NMR spectrometer
(e.g., 400 MHz or higher).

o Data Acquisition:
o 'H NMR: Standard pulse sequences are used to acquire the proton spectrum.
o 13C NMR: Proton-decoupled spectra are obtained to simplify the carbon signals.

o 2D NMR: Experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear
Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are
performed to establish proton-proton and proton-carbon correlations, which are essential
for unambiguous signal assignments.

Mass Spectrometry

o Sample Preparation: A dilute solution of purified neoaureothin is prepared in a suitable
solvent, such as methanol or acetonitrile.
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 Instrumentation: High-resolution mass spectra are obtained using a mass spectrometer
equipped with an electrospray ionization (ESI) source, coupled to a high-resolution analyzer
(e.g., Time-of-Flight (TOF) or Orbitrap).

o Data Acquisition: The instrument is operated in positive or negative ion mode to detect the
protonated molecule [M+H]* or other adducts. The high resolution and mass accuracy of the
instrument allow for the precise determination of the elemental compaosition.

Workflow for Spectroscopic Analysis

The logical flow of experiments for the spectroscopic characterization of neoaureothin is
crucial for a comprehensive structural elucidation.

Spectroscopic Analysis

Isolation & Purification (RIRHMS [DE R AT Data Analysis & Structure Elucidation
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Click to download full resolution via product page

Workflow for the isolation and spectroscopic characterization of neoaureothin.

This guide provides a foundational understanding of the spectroscopic data and analytical
methodologies pertinent to neoaureothin. For researchers engaged in the study of this and
related natural products, a thorough application of these techniques is indispensable for
accurate structural confirmation and to propel further investigations into its promising biological
activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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